1-[(4-Fluorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea
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Description
1-[(4-Fluorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a urea derivative that has been synthesized using various methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
Organic Synthesis and Reactivity
Research has explored the reactivity of cyclohexenone derivatives with urea, leading to the synthesis of various bicyclic and heterocyclic compounds. For instance, the condensation of cyclohexenones with urea under specific conditions yielded derivatives such as 1-hydroxy-4-methyl-7-phenyl- and 1-hydroxy-2,4-diazabicyclo[3.3.1]nonane-3-ones. These reactions underscore the utility of such compounds in organic synthesis, particularly in the formation of complex molecular structures with potential biological activity (Wendelin & Kern, 1979).
Molecular Structure and Spectroscopy
Another significant application is in the structural analysis and spectroscopy of related chemical compounds. For example, the preparation of Methyl 4,4″-difluoro-5'-methoxy-1,1':3',1″-terphenyl-4'-carboxylate via the aromatization of a cyclohexenone derivative highlighted the use of infrared and X-ray diffraction studies to confirm molecular structures. This research demonstrates the importance of fluorophenyl derivatives in elucidating molecular properties and the potential for non-linear optical applications, indicating their relevance in materials science and engineering (Sheena Mary et al., 2014).
Pharmacological Research
In the realm of pharmacological research, derivatives of 1-[(4-Fluorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea have been investigated for their potential as therapeutic agents. For instance, trisubstituted phenyl urea derivatives have been studied as neuropeptide Y5 receptor antagonists, revealing their potential in treating conditions associated with this receptor (Fotsch et al., 2001). Additionally, flexible urea derivatives have been synthesized and evaluated for their antiacetylcholinesterase activity, highlighting their potential in the development of treatments for diseases like Alzheimer's (Vidaluc et al., 1995).
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-[(1-hydroxycyclohex-2-en-1-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN2O2/c16-13-6-4-12(5-7-13)10-17-14(19)18-11-15(20)8-2-1-3-9-15/h2,4-8,20H,1,3,9-11H2,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQBNJVVUEUYLIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CC(C1)(CNC(=O)NCC2=CC=C(C=C2)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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